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Compound of Interest

Compound Name: Octyl sulfate

Cat. No.: B1235777

Essential Safety and Handling Guide for Octyl
Sulfate

This guide provides immediate safety, handling, and disposal protocols for Octyl sulfate,
tailored for research, scientific, and drug development professionals. Following these
procedures is critical for ensuring laboratory safety and minimizing risks.

Hazard Identification and Personal Protective Equipment
(PPE)

Octyl sulfate is a hazardous chemical that can cause serious eye damage, skin irritation, and
respiratory irritation.[1][2][3][4] Prolonged or repeated exposure may cause damage to the
blood, kidneys, and liver.[5] It is also toxic to aquatic organisms.[1] Therefore, strict adherence
to PPE guidelines is mandatory.

Recommended Personal Protective Equipment (PPE) for Handling Octyl Sulfate

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1235777?utm_src=pdf-interest
https://www.benchchem.com/product/b1235777?utm_src=pdf-body
https://www.benchchem.com/product/b1235777?utm_src=pdf-body
https://www.benchchem.com/product/b1235777?utm_src=pdf-body
https://www.benchchem.com/product/b1235777?utm_src=pdf-body
https://datasheets.scbt.com/sc-251036.pdf
https://www.chemos.de/import/data/msds/GB_en/142-31-4-A0014502-GB-en.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-OCTYL-SULPHATE-SODIUM-SALT-CASNO-142-31-5039D-EN.aspx
https://www.suvchemlaboratorychemicals.com/uploads/S0190300005-142-31-4.pdf
https://www.oxfordlabfinechem.com/msds/(O-06483)%20n-OCTYL%20SULPHATE%20SODIUM%20SALT%2099%20HPLC.pdf
https://datasheets.scbt.com/sc-251036.pdf
https://www.benchchem.com/product/b1235777?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1235777?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Protection Type

Required PPE

Specifications and Notes

Eye/Face Protection

Chemical safety goggles or
safety glasses with side
shields.[1][6]

A face shield should be worn
over safety glasses if there is a
risk of splashing or explosion.
[7] Eyewash stations must be

readily accessible.[6]

Skin Protection

Chemical-resistant gloves.

Recommended materials
include nitrile rubber,
polychloroprene, or butyl
rubber.[1] Always inspect
gloves for degradation before
use and wash hands

thoroughly after removal.[1]

Lab coat or overalls.

A PVC apron is also
recommended to provide an

additional layer of protection.

[1]

Respiratory Protection

Generally not required with

adequate ventilation.

If dust is generated or
ventilation is poor, a particulate
filter respirator (e.g., EN 143)
is necessary.[2] For major
spills or fire, a self-contained
breathing apparatus (SCBA) is
required.[6][8]

Quantitative Exposure Limits

The following table summarizes the occupational exposure limits for Octyl sulfate, primarily

treated as nuisance dust.
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Parameter Value Species Source

Acute Oral Toxicity

3200 mg/k Rat 5
(LD50) g/kg (5]
OSHA PEL (Total

15 mg/m3 Human [1]
Dust)
OSHA PEL

5 mg/m3 Human [1]

(Respirable Fraction)

Operational and Disposal Plans

This section provides step-by-step procedural guidance for the handling and disposal of Octyl
sulfate.

Step 1: Preparation and Handling

o Ventilation: Always handle Octyl sulfate in a well-ventilated area, such as a chemical fume
hood, to minimize inhalation of dust.[2][3][4]

e Donning PPE: Before handling, put on all required PPE as specified in the table above.
» Avoiding Dust: Handle the solid material carefully to avoid generating dust.[6]

e Incompatible Materials: Keep Octyl sulfate away from strong oxidizing agents and acids.[5]
[6] Store it in a cool, dry, well-ventilated place away from heat and sources of ignition.[1][4][5]

» Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work
area.[2][3]

Step 2: Spill Management

Minor Spills:
 Isolate the Area: Restrict access to the spill area.

¢ Remove Ignition Sources: Eliminate any potential sources of ignition.[1]
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Clean-up: Wearing appropriate PPE, use dry clean-up methods (e.g., sweeping carefully) to
collect the spilled material. Avoid generating dust.[1]

Containment: Place the collected material into a suitable, labeled container for waste
disposal.[1]

Major Spills:

Evacuate: Evacuate all personnel from the immediate area.

Alert: Notify emergency responders and inform them of the location and nature of the
hazard.[1]

Ventilate: If safe to do so, increase ventilation in the area.

PPE: Only trained personnel with appropriate PPE, including respiratory protection, should
address the spill.[1]

Step 3: First Aid Procedures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making
sure to rinse under the eyelids. Seek immediate medical attention.[2][6]

Skin Contact: Remove all contaminated clothing immediately. Wash the affected skin area
with plenty of soap and running water.[1][6]

Inhalation: Move the affected person to fresh air. If breathing is difficult or stops, provide
artificial respiration and seek medical attention.[6]

Ingestion: Rinse the mouth with water and then drink plenty of water. Do not induce vomiting.
Seek medical advice immediately.[6]

Step 4: Disposal Plan

Waste Collection: All waste containing Octyl sulfate, including contaminated PPE and spill
clean-up materials, must be collected in clearly labeled, sealed containers.
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e Regulatory Compliance: Disposal must be conducted in strict accordance with all local, state,
and federal regulations.[1][4]

o Professional Disposal: Consult with your institution's environmental health and safety (EHS)
department or a licensed waste management company to arrange for proper disposal.

e Environmental Protection: Do not allow Octyl sulfate or its wash water to enter drains or
waterways.[1]

Workflow for Handling Octyl Sulfate

The following diagram illustrates the logical workflow for the safe handling of Octyl sulfate,
from preparation to final disposal.

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Octyl sulfate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Octyl
sulfate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1235777#personal-protective-equipment-for-
handling-octyl-sulfate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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